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Compound of Interest

Compound Name: Ethyl L-methionate hydrochloride

CAS No.: 2899-36-7

Cat. No.: B554996

Get Quote

Abstract
This document provides a comprehensive, field-proven guide for the preparation, storage, and

handling of Ethyl L-methionate hydrochloride (EMH) stock solutions. Tailored for

researchers, scientists, and professionals in drug development, these protocols emphasize

scientific integrity, experimental reproducibility, and safety. By explaining the causality behind

each step, this guide ensures the generation of accurate and stable stock solutions, a critical

prerequisite for reliable downstream experimental results.

Introduction: The Criticality of a Validated Stock
Solution
The accuracy of any experimental data involving a chemical compound is fundamentally

dependent on the quality of its stock solution. A poorly prepared stock solution—whether

through inaccurate concentration, degradation, or contamination—introduces significant, often

unnoticed, variability that undermines experimental reproducibility and can lead to erroneous

conclusions. Ethyl L-methionate hydrochloride (CAS: 2899-36-7), a derivative of the amino

acid L-methionine, is utilized in diverse fields such as peptide synthesis and pharmaceutical
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research for its antioxidant properties.[1] Ensuring its precise and consistent delivery into

experimental systems begins with a robust and validated stock solution protocol.

This guide moves beyond a simple list of steps to provide a self-validating system for preparing

EMH solutions, grounded in the physicochemical properties of the compound and established

best practices in laboratory science.[2][3][4]

Physicochemical Properties of Ethyl L-methionate
Hydrochloride
A thorough understanding of the compound's properties is essential for making informed

decisions during solution preparation. Key characteristics are summarized in Table 1.
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Property Value Source & Significance

CAS Number 2899-36-7
[5] Unique identifier for

substance registration.

Molecular Formula C₇H₁₅NO₂S · HCl
[6] Defines the elemental

composition.

Molecular Weight 213.73 g/mol
[5] Critical for all molarity-

based calculations.

Appearance White crystalline powder

[7] Visual confirmation of

compound integrity. Deviations

may indicate impurity or

degradation.

Melting Point 90-92 °C

[1] A sharp melting point within

this range is an indicator of

high purity.

Stability
Stable under recommended

storage. Hygroscopic.

[6][8][9] The tendency to

absorb moisture from the air

necessitates handling in a dry

environment and storage in

desiccated, tightly sealed

containers to prevent

degradation and weighing

errors.

Solubility
Soluble in Water, Ethanol, and

DMSO.

[7][10] Provides options for

solvent selection based on

experimental compatibility.

DMSO offers high solubility

(100 mg/mL) but requires

special handling.[10]

Safety Precautions and Hazard Management
Ethyl L-methionate hydrochloride is classified as a hazardous substance. Strict adherence

to safety protocols is mandatory.
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Hazard Profile: Harmful if swallowed, inhaled, or in contact with skin. Causes serious eye

and skin irritation. May cause respiratory irritation.[6][8]

Handling: Always handle inside a certified chemical fume hood. Avoid generating dust.

Personal Protective Equipment (PPE): Mandatory PPE includes a lab coat, nitrile gloves (or

other appropriate chemical-resistant gloves), and ANSI-rated safety goggles.[9] When

handling the powder outside of a contained system, a NIOSH-approved N95 respirator is

recommended to prevent inhalation.

Exposure Response:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes, removing

contact lenses if possible. Seek immediate medical attention.[6]

Skin: Wash affected area thoroughly with soap and water. Remove contaminated clothing.

Seek medical attention if irritation persists.[6]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek immediate

medical attention.[6]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[6]

Experimental Protocol: Preparation of a 100 mM
EMH Stock Solution in DMSO
This protocol details the preparation of a 100 mM stock solution, a common starting

concentration for serial dilutions. The choice of Dimethyl Sulfoxide (DMSO) as the solvent is

based on its high solubilizing capacity for EMH.[10]

Materials and Equipment
Ethyl L-methionate hydrochloride (EMH), >99% purity (CAS: 2899-36-7)

Anhydrous/Low-water content Dimethyl Sulfoxide (DMSO), ≥99.9% purity
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Calibrated analytical balance (readable to at least 0.1 mg)

Class A volumetric flasks (e.g., 10 mL, 25 mL)[4]

Sterile, amber glass vials with PTFE-lined screw caps

Chemical fume hood

Vortex mixer

Bath sonicator

Pipettors and sterile, filtered pipette tips

Workflow Diagram
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Preparation Phase

QC & Storage Phase

1. Calculation
Calculate mass of EMH needed for desired concentration and volume.

2. Weighing
Accurately weigh EMH powder on a calibrated balance inside a fume hood.

Mass value

4. Dissolution
Transfer weighed EMH to the flask. Mix using vortexing and sonication.

Powder

3. Solvent Addition
Add ~80% of the final DMSO volume to the volumetric flask.

Solvent

5. Final Volume Adjustment
Bring solution to final volume with DMSO. Invert to mix.

Incomplete solution

6. Quality Control
Visually inspect for particulates. Ensure complete dissolution.

Final stock solution

7. Aliquoting
Dispense into single-use, cryo-rated amber vials.

Validated solution

8. Labeling
Label each vial with compound name, concentration, date, and initials.

Aliquots

9. Storage
Store immediately at -20°C or -80°C.

Labeled aliquots

Click to download full resolution via product page

Caption: Workflow for preparing EMH stock solutions.
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Step-by-Step Methodology
Step 1: Pre-Protocol Preparations

Ensure the analytical balance is calibrated and level.[4]

Bring the sealed container of EMH powder to room temperature inside a desiccator before

opening. This prevents condensation of atmospheric moisture onto the hygroscopic powder.

Use a new, sealed bottle of anhydrous DMSO. Hygroscopic DMSO can absorb water, which

may impact the solubility and stability of the compound.[10]

Step 2: Calculating the Required Mass The fundamental formula for this calculation is: Mass (g)

= Desired Molarity (mol/L) × Final Volume (L) × Molecular Weight ( g/mol )

Example for 10 mL of a 100 mM solution:

Molarity = 100 mM = 0.1 mol/L

Volume = 10 mL = 0.01 L

Molecular Weight = 213.73 g/mol

Mass = 0.1 mol/L × 0.01 L × 213.73 g/mol = 0.21373 g (or 21.37 mg)

Step 3: Weighing the Compound

Place a weigh boat on the analytical balance and tare it.

Working inside a chemical fume hood, carefully weigh out the calculated mass of EMH.

Expert Tip: It is more accurate to weigh a mass close to the target (e.g., 21.50 mg) and

recalculate the exact concentration than to struggle to hit the exact target weight.[4]

Recalculation Example: If 21.50 mg is weighed for a final volume of 10 mL:

Molarity = (0.02150 g / 213.73 g/mol ) / 0.01 L = 0.1006 M (or 100.6 mM)

Step 4: Dissolution
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Add approximately 8 mL of DMSO (80% of the final 10 mL volume) to the 10 mL volumetric

flask.

Carefully transfer the weighed EMH powder into the flask.

Cap the flask and vortex until the powder is mostly dispersed.

Place the flask in a bath sonicator for 5-10 minutes to facilitate complete dissolution.[10] The

solution should become completely clear.

Step 5: Final Volume Adjustment and Mixing

Once the solution is clear and has returned to room temperature, carefully add DMSO until

the bottom of the meniscus aligns with the calibration mark on the volumetric flask.

Cap the flask securely and invert it 15-20 times to ensure a homogenous solution. Avoid

vigorous shaking that could introduce bubbles.

Step 6: Aliquoting and Storage

Immediately aliquot the stock solution into smaller, single-use volumes in sterile, amber glass

or polypropylene cryovials. This minimizes freeze-thaw cycles, which can degrade the

compound, and protects it from light.

Label each vial clearly with:

Compound Name: Ethyl L-methionate HCl

Exact Concentration (e.g., 100.6 mM in DMSO)

Preparation Date

Preparer's Initials

Store the aliquots under the appropriate conditions as detailed in Table 2.

Solvent Selection and Storage Conditions
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The choice of solvent and storage temperature is critical for maintaining the integrity of the

stock solution.
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Solvent
Max
Recommended
Concentration

Storage
Temperature

Stability
Period

Notes & Best
Practices

DMSO
100 mg/mL

(467.88 mM)[10]
-20°C 1 Month[10]

Recommended

for most in vitro

applications. Use

freshly opened,

anhydrous

grade. Be aware

of DMSO's

hygroscopic

nature. Ensure

final DMSO

concentration in

assays is low

(<0.5%) to avoid

solvent-induced

artifacts.

-80°C 6 Months[10]

Recommended

for long-term

storage.

Minimizes

degradation and

water absorption.

Ethanol
Soluble (specific

data limited)[7]
-20°C

(Not specified,

test required)

Useful when

DMSO is

incompatible with

the experimental

system. May

require warming

to fully dissolve.

Use absolute

(200 proof)

ethanol.
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Water
Soluble (specific

data limited)[7]
4°C

(Not specified,

test required)

Prone to

microbial growth;

prepare fresh or

sterile filter (0.22

µm) if not for

immediate use.

Less suitable for

long-term

storage due to

potential

hydrolysis.

Conclusion
The protocols outlined in this document provide a robust framework for the preparation of

reliable Ethyl L-methionate hydrochloride stock solutions. By integrating an understanding of

the compound's chemical properties with established laboratory best practices, researchers

can significantly enhance the accuracy and reproducibility of their experiments. Adherence to

these guidelines, particularly regarding safety, solvent choice, and storage conditions, forms

the foundation of trustworthy scientific outcomes.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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